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1. What is the known biological activity and molecular profile of ARP 100? ARP 100 is a potent and

selective inhibitor of Matrix Metalloproteinase-2 (MMP-2). The quantitative data on its activity and

selectivity is summarized in the table below.

Table 1: Inhibitory Profile of ARP 100 (IC₅₀ Values) [1] [2]

Target IC₅₀ Value Selectivity (vs. MMP-2)

MMP-2 12 nM ---

MMP-9 200 nM ~17 times less selective

MMP-3 4.5 μM ~375 times less selective

MMP-1 >50 μM >4166 times less selective

MMP-7 >50 μM >4166 times less selective

Description: ARP 100 is a small molecule compound that interacts with the S1' pocket of MMP-2.
Documented Bioactivity: In an in vitro invasion assay using HT1080 fibrosarcoma cells (which

overexpress MMP-2 and MMP-9), ARP 100 at a concentration of 50 nM showed a significant
reduction in the total number of invasive elongations, demonstrating its anti-invasive properties [1].
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2. What are the common causes of biological activity loss and how can I troubleshoot them? Loss of

activity typically stems from improper handling, storage, or solution preparation. The troubleshooting

flowchart below outlines common issues and solutions.

Reported: Loss of Biological Activity

Check Storage Conditions

Verify Solution Preparation Solid form must be stored
at -20°C in a desiccator.

Review Assay ConditionsSolution should be prepared
fresh in DMSO and used promptly.

Activity Restored?Confirm target specificity (MMP-2),
check cell line model (e.g., HT1080).

 No

Issue Resolved

 Yes

Click to download full resolution via product page

3. What is the recommended protocol for preparing and storing ARP 100 stock solutions? Adherence to

this protocol is critical for maintaining compound integrity [1] [2].

Table 2: ARP 100 Solution Preparation Guide [1] [2]
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Parameter Specification

Storage of Solid Desiccate at -20°C

Solvent Anhydrous DMSO

Suggested Stock
Concentration

100 mM

Solubilization Warm tube at 37°C and shake in an ultrasonic bath.

Storage of Solution Aliquot and store below -20°C.

Stability in Solution Prepare and use on the same day for best results. If necessary, frozen stock
solutions can be stored for several months in sealed vials.

Key Steps:

Equilibration: Before opening the vial, allow it to reach room temperature for at least an hour to

prevent condensation and moisture absorption [1].
Inspection: Gently shake the vial to ensure the powder is at the bottom [1].

Preparation: Calculate the required amount and dissolve the powder in DMSO to the desired stock
concentration (e.g., 100 mM). Use gentle warming (37°C) and sonication to aid dissolution if needed

[1].
Aliquoting: Immediately after preparation, aliquot the stock solution into single-use vials to avoid

repeated freeze-thaw cycles.
Thawing: When ready for use, thaw an aliquot at room temperature. Do not re-freeze unused

solution.

4. How do I design an experiment to verify the anti-invasive activity of ARP 100? You can validate ARP

100's performance using a well-established in vitro model of invasion.

Validated Experimental Workflow [1]:

1. Cell Culture
Use HT1080 fibrosarcoma cells

2. Pre-treatment
Treat cells with ARP 100

(e.g., 50 nM)

3. Invasion Assay
Seed cells in a Matrigel-coated

Transwell chamber

4. Incubation & Analysis
Incubate (e.g., 24-48 hrs)

Fix, stain, and count invasive cells
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Key Experimental Parameters:

Cell Line: HT1080 human fibrosarcoma cells are a standard model as they endogenously
overexpress MMP-2 and MMP-9 [1].

Treatment Concentration: A concentration of 50 nM has been shown to be effective in significantly
reducing invasion [1].

Assay System: The experiment is performed using a Matrigel-coated Transwell or Boyden chamber
to mimic the extracellular matrix barrier [1].

Readout: The anti-invasive effect is quantified by counting the number of cells that successfully
invade through the Matrigel layer over a set period.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.biocrick.com/ARP-100-BCC2370.html
https://www.biocrick.com/ARP-100-BCC2370.html
https://www.biocrick.com/ARP-100-BCC2370.html
https://www.smolecule.com/products/s519372?utm_src=pdf-custom-synthesis
https://www.biocrick.com/ARP-100-BCC2370.html
https://www.chemsrc.com/en/cas/704888-90-4_754172.html
https://www.smolecule.com/products/b519372#arp-100-biological-activity-loss
https://www.smolecule.com/products/b519372#arp-100-biological-activity-loss
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s519372?utm_src=pdf-bulk
https://www.smolecule.com/products/s519372?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s519372?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

